Cas no 628285-11-0 (QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL-)

• Product Name: QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL-
• CAS No: 628285-11-0
• MF: C₁₅H₉ClN₂O₂
• MW: 284.697162389755
• CID: 3523957
• PubChem ID: 60046927
• Update Time: 2025-10-30

QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL-
• EN300-361529
• SCHEMBL2244603
• 4-chloro-3-nitro-6-phenylquinoline
• 628285-11-0
• ROFHLJOEADATAL-UHFFFAOYSA-N
• 4-Chloro-3-nitro-6-phenyl-quinoline

• Inchi： 1S/C15H9ClN2O2/c16-15-12-8-11(10-4-2-1-3-5-10)6-7-13(12)17-9-14(15)18(19)20/h1-9H
• InChI Key： ROFHLJOEADATAL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(C3C=CC=CC=3)=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.0352552Da
• Monoisotopic Mass: 284.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.7Ų

Additional information on QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL-

Comprehensive Analysis of QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL- (CAS No. 628285-11-0)

The compound QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL- (CAS No. 628285-11-0) is a specialized derivative of the quinoline family, a class of heterocyclic aromatic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This particular derivative, featuring a chloro, nitro, and phenyl substitution pattern, exhibits unique chemical properties that make it a subject of interest in synthetic chemistry and industrial research. Its molecular structure combines the robustness of the quinoline core with the reactivity introduced by the functional groups, offering a versatile platform for further chemical modifications.

In recent years, the demand for nitro-substituted quinolines has surged due to their potential in drug discovery and material innovation. Researchers are particularly intrigued by the 4-CHLORO-3-NITRO-6-PHENYL-QUINOLINE structure, as it presents opportunities for developing novel bioactive molecules. The nitro group enhances electrophilic character, while the phenyl ring contributes to π-stacking interactions, a feature highly valued in designing enzyme inhibitors or fluorescent probes. These attributes align with current trends in targeted drug delivery and bioimaging technologies, addressing frequent search queries like "quinoline derivatives in medicine" or "nitroaromatics for optoelectronics."

Synthetic routes to CAS 628285-11-0 often involve multi-step procedures, including Friedländer condensation followed by selective halogenation and nitration. The compound’s purity is critical for applications, prompting discussions on advanced purification techniques such as column chromatography or recrystallization—topics frequently searched by organic chemists. Environmental considerations also drive interest in greener synthesis methods, with keywords like "sustainable quinoline synthesis" gaining traction in academic and industrial forums.

The stability of 4-CHLORO-3-NITRO-6-PHENYL-QUINOLINE under various conditions is another area of exploration. Studies suggest that the chloro and nitro groups influence its thermal and photochemical behavior, relevant to storage and handling protocols. This aligns with user concerns about "chemical stability in industrial processes," a common search phrase. Additionally, computational chemistry tools are increasingly employed to predict its reactivity, reflecting the growing intersection of AI in molecular design.

From a commercial perspective, suppliers of CAS 628285-11-0 emphasize its role as a building block for high-value compounds. Market analyses reveal rising inquiries about "custom quinoline derivatives" and "bulk specialty chemicals," underscoring its niche but expanding demand. Regulatory compliance, particularly regarding REACH and GMP standards, remains a key discussion point, as users prioritize sourcing from certified manufacturers.

In conclusion, QUINOLINE, 4-CHLORO-3-NITRO-6-PHENYL- represents a compelling case study in functionalized heterocycles. Its multifaceted chemistry bridges fundamental research and applied science, resonating with contemporary interests in precision synthesis and molecular engineering. As innovation accelerates, this compound is poised to play a pivotal role in addressing challenges across pharmaceuticals, materials, and beyond.